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Compound of Interest

Compound Name: Triclosan-methyl-d3

Cat. No.: B1139822 Get Quote

An In-depth Technical Guide to the Safety Data Sheet (SDS) of Triclosan-methyl-d3

This guide provides a comprehensive overview of the safety information for Triclosan-methyl-
d3 (CAS No. 1020720-00-6), tailored for researchers, scientists, and professionals in drug

development. The data herein is compiled from various Safety Data Sheets (SDS) and

chemical databases to ensure a thorough understanding of the substance's properties and

associated hazards.

Chemical Identification and Physical Properties
Triclosan-methyl-d3 is the deuterated form of Methyl triclosan, which is a transformation

product of the widely used antimicrobial agent, Triclosan.[1][2] The deuterium labeling makes it

useful as an internal standard for quantitative analysis or as a tracer in metabolic studies.[2]

Table 1: Chemical Identifiers
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Identifier Value Source

Chemical Name

2,4-dichloro-1-[4-chloro-2-
(trideuteriomethoxy)pheno
xy]benzene

[3][4]

CAS Number 1020720-00-6 [5][6]

Molecular Formula C₁₃H₆D₃Cl₃O₂ [5][6]

Molecular Weight 306.57 g/mol [5][6]

| Synonyms | Triclosan methyl D3 (methoxy D3), Benzene, 4-chloro-1-(2,4-dichlorophenoxy)-2-

(methoxy-d3)- |[3][4] |

Table 2: Physical and Chemical Properties

Property Value Notes Source

Appearance
Solid, White to off-
white

Typically exists as
a solid at room
temperature.[1]

[7]

Melting Point 56 - 58 °C For Triclosan-d3. [7]

Boiling Point 358.7 ± 42.0 °C

At 760 mmHg, for

non-deuterated

Triclosan-methyl.

[1]

Solubility
In water: 10 mg/L.

Soluble in DMSO.
For Triclosan-d3. [1][7]

LogP (octanol/water) 4.76 For Triclosan-d3. [7]

| Density | 1.4 ± 0.1 g/cm³ | For non-deuterated Triclosan-methyl. |[1] |

Note: Some data points are for the non-deuterated or closely related analogs, as specified.

Isotopic substitution with deuterium is not expected to significantly alter these physical

properties.
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Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. The classification for

Triclosan-methyl-d3 can vary depending on its physical form (neat solid vs. solution). The

data below pertains to the solid form and the parent compound, Triclosan, as specific GHS

data for the deuterated methyl ether is limited.

Table 3: GHS Hazard Classification for Triclosan and its Analogs

Hazard Class Category Hazard Statement Source

Skin
Corrosion/Irritation

2
H315: Causes skin
irritation.

[7]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation.
[7]

Hazardous to the

Aquatic Environment

(Acute)

1
H400: Very toxic to

aquatic life.
[8]

| Hazardous to the Aquatic Environment (Chronic) | 1 | H410: Very toxic to aquatic life with long

lasting effects. |[8] |

For solutions of Triclosan-methyl-d3 in solvents like Acetone, additional hazards such as

"H225: Highly flammable liquid and vapour" and "H336: May cause drowsiness or dizziness"

will apply.[5]

The process of hazard communication follows a logical workflow from identification to end-user

information, as depicted below.
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GHS Hazard Identification and Communication Workflow.

Emergency Procedures: First Aid and Spill
Response
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Effective response to exposure or accidental release is critical. The following diagrams outline

the recommended procedures based on SDS for Triclosan and its analogs.

First Aid Measures Workflow
This workflow details the initial response to personnel exposure through different routes.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move person to fresh air.
If not breathing, give artificial respiration.

Take off contaminated clothing.
Wash off with soap and plenty of water.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present.

Hold eyelids apart.

Rinse mouth with water.
NEVER give anything by mouth to an

unconscious person.

Consult a Physician / Seek Medical Attention

Click to download full resolution via product page

First Aid Response Workflow for Triclosan-methyl-d3.

Accidental Release (Spill) Response
This diagram outlines the logical steps for safely managing a spill.
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Accidental Spill Occurs

1. Ensure Personal Protection
(Wear PPE: gloves, safety glasses,

respirator if dust is present)

2. Ensure Adequate Ventilation

3. Contain Spillage
(Prevent entry into drains,

waterways)

4. Clean-up
(Use dry methods: sweep or vacuum.

Avoid generating dust)

5. Dispose of Waste
(Place in sealed containers for disposal

by a licensed service)

Click to download full resolution via product page

Logical Workflow for Accidental Spill Response.

Toxicological and Ecological Information
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Toxicological data for Triclosan-methyl-d3 is not extensively published; therefore, data from

the parent compound, Triclosan, is used as a surrogate for assessing potential health effects.

Table 4: Toxicological Data Summary (from Triclosan)

Endpoint Route Value Species Source

Acute Toxicity

(LD₅₀)
Oral >5,000 mg/kg Rat [9]

Acute Toxicity

(LD₅₀)
Dermal >6,000 mg/kg Rabbit [9]

Skin Irritation -
Causes skin

irritation
Rabbit [9][10]

Eye Irritation -
Causes serious

eye irritation
Rabbit [9][10]

Sensitisation -
Does not cause

skin sensitisation
- [5]

| Carcinogenicity | - | Not classified as a carcinogen | - |[7] |

Ecological Hazards Triclosan and its derivatives are known to be very toxic to aquatic life with

long-lasting effects.[8] Methyl triclosan is noted for being more stable than its parent compound

and having a potential to bioaccumulate in fish.[11]

Biodegradability: The parent compound is considered readily biodegradable.[5]

Bioaccumulation: The substance is not expected to bioaccumulate.[5]

Aquatic Toxicity: Acute toxicity (96 hr LC50) for the parent compound Triclosan was 305 µg/L

for adult shrimp and 154 µg/L for shrimp larvae.[12]

Experimental Protocols
The data in an SDS is generated using standardized testing guidelines, often from the

Organisation for Economic Co-operation and Development (OECD). While the specific studies
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for Triclosan-methyl-d3 are not public, the methodologies below represent the standard

protocols for the toxicological endpoints listed.

Methodology 1: Acute Oral Toxicity - OECD 423 (Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of a substance.

Principle: A stepwise procedure using a small number of animals (typically female rats) per

step. The substance is administered orally by gavage. The outcome of each step (survival or

death) determines the next step: either stopping the test, administering a higher or lower

dose to another group, or testing at the same dose.

Procedure:

Animals are fasted prior to dosing.

A single dose of the substance is administered via gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.

A post-mortem examination (necropsy) is performed on all animals at the end of the

observation period.

The results allow for classification into one of the GHS categories for acute toxicity. The

reported LD₅₀ of >5,000 mg/kg for Triclosan suggests very low acute oral toxicity.[9]

Methodology 2: Acute Dermal Irritation/Corrosion - OECD 404

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Principle: The substance is applied to a small area of the skin (typically of an albino rabbit)

under a gauze patch.

Procedure:

A small area on the animal's back is clipped free of fur.
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A 0.5 g or 0.5 mL dose of the test substance is applied to the skin.

The treated area is covered with a patch for a 4-hour exposure period.

After exposure, the patch is removed, and the skin is cleaned.

The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

The severity of the reactions is scored, and the average scores are used to determine the

irritation potential. The classification "Causes skin irritation" indicates that the substance

met the criteria for this endpoint.

Methodology 3: Aquatic Toxicity - OECD 203 (Fish, Acute Toxicity Test)

Objective: To determine the acute lethal toxicity of a substance to fish in freshwater.

Principle: Fish (e.g., Zebrafish or Rainbow Trout) are exposed to the test substance added to

water at various concentrations for a 96-hour period.

Procedure:

Test solutions of at least five concentrations are prepared.

Groups of fish are randomly assigned to the different concentrations and a control group

(no substance).

Mortality and other observable effects are recorded at 24, 48, 72, and 96 hours.

The concentration that is lethal to 50% of the test fish (LC₅₀) is calculated at the end of the

96-hour period. The classification "Very toxic to aquatic life" is based on results from such

tests.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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